Cas no 220107-35-7 (Benzoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethoxy)-)

• Product Name: Benzoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethoxy)-
• CAS No: 220107-35-7
• MF: C₁₃H₁₄F₃NO₅
• MW: 321.249174594879
• MDL: MFCD01862097
• CID: 1003224
• PubChem ID: 2773441
• Update Time: 2025-05-20

Benzoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethoxy)-
• 2-(TERT-BUTOXYCARBONYLAMINO)-5-(TRIFLUOROMETHOXY)BENZOIC ACID
• 2-[(tert-butoxycarbonyl)amino]-5-(trifluoromethoxy)benzoic acid
• 2-(Tert-butoxycarbonyl)amino-5-trifluoromethoxybenzoic acid
• 2-t-Butoxycarbonylamino-5-trifluoromethoxybenzoic acid
• tert-Butyl N-[2-carboxy-4-(trifluoromethoxy)phenyl]carbamate
• 2-((tert-Butoxycarbonyl)amino)-5-(trifluoromethoxy)benzoicacid
• MFCD01862097
• VIA10735
• DB-337996
• 220107-35-7
• 2-{[(tert-butoxy)carbonyl]amino}-5-(trifluoromethoxy)benzoic acid
• EN300-6747999
• CS-0047013
• 2-((tert-Butoxycarbonyl)amino)-5-(trifluoromethoxy)benzoic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-(trifluoromethoxy)benzoic Acid
• 2-tert-butoxycarbonylamino-5-trifluoromethoxybenzoic acid
• D72876
• SCHEMBL687475
• CGTVYIKYCQGZEO-UHFFFAOYSA-N
• 2-(boc-amino)-5-trifluoromethoxybenzoic acid
• 2-TERT-BUTOXYCARBONYLAMINO-5-TRIFLUOROMETHOXY-BENZOIC ACID

• MDL： MFCD01862097
• Inchi： 1S/C13H14F3NO5/c1-12(2,3)22-11(20)17-9-5-4-7(21-13(14,15)16)6-8(9)10(18)19/h4-6H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： CGTVYIKYCQGZEO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C(=O)O)C=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 321.08200
• Monoisotopic Mass: 321.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 84.86000
• LogP: 3.70340

Benzoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethoxy)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on Benzoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethoxy)-

Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethoxy)- (CAS No. 220107-35-7)

Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethoxy)- (CAS No. 220107-35-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as Boc-protected 5-trifluoromethoxy-L-phenylalanine, is a key intermediate in the synthesis of various bioactive molecules and drug candidates. Its unique structural features, including the Boc (tert-butyloxycarbonyl) protecting group and the trifluoromethoxy substituent, make it an important building block for the development of novel therapeutics.

The Boc protecting group in Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethoxy)- is widely used in organic synthesis to protect the amino functionality during multi-step reactions. This protecting group can be easily removed under acidic conditions, allowing for the selective manipulation of other functional groups in the molecule. The presence of the trifluoromethoxy substituent at the para position of the benzene ring imparts unique electronic and steric properties to the compound, which can influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the importance of Boc-protected 5-trifluoromethoxy-L-phenylalanine in the development of drugs targeting various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound was used as a key intermediate in the synthesis of a novel class of antibacterial agents. The researchers found that the trifluoromethoxy substituent played a crucial role in enhancing the potency and selectivity of these agents against multidrug-resistant bacteria.

In another study, published in *Bioorganic & Medicinal Chemistry Letters*, Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethoxy)- was utilized in the synthesis of a series of antiviral compounds. The compounds exhibited potent inhibitory activity against several viruses, including influenza and HIV. The authors attributed this activity to the presence of the trifluoromethoxy group, which enhanced the binding affinity of the compounds to their target proteins.

The versatility of Boc-protected 5-trifluoromethoxy-L-phenylalanine extends beyond its use as an intermediate in drug synthesis. It is also a valuable tool in peptide chemistry and protein engineering. The compound can be incorporated into peptides to modulate their conformational properties and enhance their stability. A recent study published in *Chemistry & Biology* demonstrated that peptides containing this compound showed improved resistance to proteolytic degradation, making them more suitable for therapeutic applications.

In addition to its applications in medicinal chemistry, Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethoxy)- has been explored for its potential use in materials science. Researchers at a leading materials science institute have investigated its use as a functional monomer in polymer synthesis. The unique electronic properties conferred by the trifluoromethoxy group make it an attractive candidate for developing polymers with enhanced electronic and optical properties.

The safety and handling of Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethoxy)- are well-documented. It is generally considered safe for laboratory use when proper safety protocols are followed. However, it is important to handle this compound with care due to its reactivity with strong acids and bases. Protective equipment such as gloves and goggles should be worn during handling to prevent skin contact and inhalation.

In conclusion, Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(trifluoromethoxy)- (CAS No. 220107-35-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it an invaluable tool for researchers working on drug discovery, peptide chemistry, and materials science. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.